4-oxo-N-phenethyl-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 4-oxo-8-phenyl-N-(2-phenylethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C20H19N5O2/c26-18(21-12-11-15-7-3-1-4-8-15)17-19(27)25-14-13-24(20(25)23-22-17)16-9-5-2-6-10-16/h1-10H,11-14H2,(H,21,26)
• InChI Key: TXKXZSNVMXTKET-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=NN=C2N1C3=CC=CC=C3)C(=O)NCCC4=CC=CC=C4
• Molecular Formula: C20H19N5O2
• Molecular Weight: 361.4 g/mol

Description

4-oxo-N-phenethyl-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C20H19N5O2 and its molecular weight is 361.405. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-N-phenethyl-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-N-phenethyl-8-phenyl-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Applications

Research into imidazotetrazines, such as the synthesis and chemistry of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, indicates potential antitumor properties. These compounds have demonstrated curative activity against L-1210 and P388 leukemia, suggesting a prodrug modification mechanism that might be relevant for cancer treatment research (M. Stevens et al., 1984).

Synthesis and Characterization of Derivatives

The synthesis and characterization of various derivatives, such as thiazolo and triazolo pyrimidines, as well as pyrimido triazine derivatives, have been explored for their potential applications in material science and pharmaceutical research (M. Haiza et al., 2000). These compounds are of interest due to their structural diversity and potential biological activities.

Advanced Material Applications

Research on triazine-based benzimidazole-linked polymers (TBILPs) highlights the potential of triazine derivatives in material sciences, particularly for CO2 capture due to their high surface area and selectivity. This application is crucial for environmental science and technology, aiming to address climate change and global warming challenges (Ali K. Sekizkardes et al., 2014).